Cas no 178748-21-5 (1,2-Benzisoxazol-3(2H)-one,5-hydroxy-)

• Product Name: 1,2-Benzisoxazol-3(2H)-one,5-hydroxy-
• CAS No: 178748-21-5
• MF: C₇H₅NO₃
• MW: 151.119501829147
• CID: 112967
• PubChem ID: 11205863
• Update Time: 2025-04-18

1,2-Benzisoxazol-3(2H)-one,5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one,5-hydroxy-
• 3,5-dihydroxy-1,2-benzisoxazole
• 1,2-Benzisoxazol-3(2H)-one,5-hydroxy-(9CI)
• 5-Hydroxybenzo[d]isoxazol-3(2H)-one
• 178748-21-5
• SCHEMBL5508112
• 5-hydroxy-1,2-benzoxazol-3-one

• Inchi： 1S/C7H5NO3/c9-4-1-2-6-5(3-4)7(10)8-11-6/h1-3,9H,(H,8,10)
• InChI Key： SEIYCEZOFVBLGP-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(N1)=O)O

Computed Properties

• Exact Mass: 151.02695
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56